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Compound Name:
Taurocholic acid (sodium salt

hydrate)

Cat. No.: B7959103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of taurocholic acid sodium salt hydrate. The information is curated for researchers,

scientists, and professionals in drug development who utilize this bile salt in their work. This

document presents quantitative data in structured tables, details experimental methodologies

for key property determination, and visualizes relevant biological signaling pathways.

Core Physicochemical Properties
Taurocholic acid sodium salt hydrate is a biologically significant bile salt, the conjugation

product of cholic acid and taurine.[1][2][3] It plays a crucial role in the emulsification and

absorption of fats and is a key component of bile in carnivorous animals.[1][2][3] Its

amphipathic nature makes it an effective emulsifying agent, valuable in drug delivery systems

for poorly soluble compounds.
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Property Value(s) Reference(s)

Synonyms

Sodium taurocholate hydrate,

2-[(3α,7α,12α-Trihydroxy-24-

oxo-5β-cholan-24-

yl)amino]ethanesulfonic acid

sodium salt, 3α,7α,12α-

Trihydroxy-5β-cholan-24-oic

acid N-(2-sulfoethyl)amide

sodium salt

[1][4][5][6]

Appearance
White to off-white or faint gold

powder
[4][7][8]

Biological Source

While naturally occurring,

commercially available

products are often synthetic.

[6][9][10]

Purity
Typically ≥95% (HPLC) or

≥97% (TLC, anhydrous basis)
[4][5][6][9][10][11]

Chemical and Physical Data
The molecular formula and weight of taurocholic acid sodium salt hydrate can vary depending

on the degree of hydration.
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Property Value(s) Reference(s)

CAS Number
345909-26-4 (hydrate), 145-

42-6 (anhydrous)
[1][4][7][9][12][13]

Molecular Formula C₂₆H₄₄NNaO₇S · xH₂O [1][5][9][12]

C₂₆H₄₄NO₇SNa · H₂O [4]

C₂₆H₄₆NNaO₈S (monohydrate) [7][8][13]

Molecular Weight
537.68 g/mol (anhydrous

basis)
[2][5][9][11][14]

537.7 g/mol [1][11]

555.7 g/mol (monohydrate) [4][7][13]

Melting Point Decomposition at 125°C [14]

pKa 1.4 - 1.9 [1][14][15]

Optical Activity
[α]²⁰/D +23±1°, c = 3% in H₂O

(dry matter)
[8]

Solubility and Micellar Properties
Taurocholic acid sodium salt is known for its ability to form micelles in aqueous solutions, a

critical property for its biological function and use as a detergent.
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Property Value(s) Reference(s)

Solubility
Water: Very soluble, > 250 g/L

(20 °C), 100 mg/mL, 50 mg/mL
[1][8][14][16]

Ethanol: Soluble, ~2 mg/mL [11][16]

DMSO: Soluble, 100 mg/mL,

125 mg/mL (with warming),

~20 mg/mL

[2][11][17]

Dimethylformamide (DMF):

Soluble, ~25 mg/mL
[11]

PBS (pH 7.2): ~3 mg/mL [11]

Critical Micelle Concentration

(CMC)
3-11 mM (in water, 20-25°C) [1][6][9][10][15]

~7-8 mM (10-40°C) [18]

10.5 ± 0.6 mM (in water) [19]

7.0 ± 0.5 mM (in maleic buffer,

pH 6.5, I=120 mM)
[19]

Aggregation Number 4 [10][15][20]

Micellar Average Molecular

Weight
2100 g/mol [6][9][10][15]

Stability and Storage
Proper storage is essential to maintain the integrity of taurocholic acid sodium salt hydrate.
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Condition Recommendation Reference(s)

Powder

Store at room temperature or

2-8°C. Keep container tightly

closed and dry.

[1][6][9][12][15][21]

In Solvent

-20°C for up to 1 month; -80°C

for up to 1 year (aliquot to

avoid freeze-thaw cycles).

[2][17]

Aqueous Solutions
Not recommended for storage

for more than one day.
[11]

Experimental Protocols
Detailed experimental procedures for determining the physicochemical properties of bile salts

are crucial for reproducible research. Below are methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of surfactants and can be determined by various methods

that detect the onset of micelle formation.

1. Microcalorimetric Titration: This method measures the heat changes in a solution as the

concentration of the bile salt is increased. The formation of micelles is an enthalpically driven

process, and the CMC is identified by a distinct change in the titration curve. This technique

provides highly reproducible results for bile acid salts.[22]

2. Fluorescence Spectroscopy: This is a common method that utilizes a fluorescent probe (e.g.,

pyrene, propranolol) that exhibits different fluorescence characteristics in the aqueous and

micellar environments.

Workflow:

Prepare a series of solutions with varying concentrations of taurocholic acid sodium salt

hydrate in the desired buffer.

Add a constant, low concentration of a fluorescent probe to each solution.
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Measure the fluorescence intensity of the probe in each solution.

Plot the fluorescence intensity against the concentration of the bile salt.

The CMC is determined from the inflection point of the resulting curve, which indicates the

partitioning of the probe into the newly formed micelles.[19][20]

3. Potentiometry: This noninvasive technique involves monitoring the potential of an ion-

selective electrode as a function of the bile salt concentration. The formation of micelles alters

the activity of the free monomers in solution, leading to a change in the slope of the potential

versus log(concentration) plot, from which the CMC can be determined.[23][24]

4. Derivative Spectrophotometry: This method relies on changes in the absorption spectrum of

a probe or the bile salt itself upon micellization. By analyzing the derivative of the absorbance

spectra, subtle changes that occur around the CMC can be amplified, allowing for a more

precise determination.[23][24]

5. Light Scattering: Dynamic or static light scattering can be used to detect the formation of

larger micellar aggregates. A significant increase in the scattering intensity is observed as the

concentration of the bile salt surpasses the CMC due to the presence of micelles.[23][24]

Caption: Workflow for CMC determination using fluorescence spectroscopy.

Signaling Pathways
Taurocholic acid is not merely a digestive aid; it also functions as a signaling molecule,

modulating various cellular pathways implicated in liver health and disease.

S1PR2/p38 MAPK/YAP Signaling in Hepatic Stellate Cells
Under cholestatic conditions, taurocholic acid can promote the activation of hepatic stellate

cells (HSCs), a key event in the progression of liver fibrosis. This activation is mediated through

the Sphingosine-1-Phosphate Receptor 2 (S1PR2).

Pathway: Taurocholic acid (TCA) activates S1PR2, which in turn activates p38 Mitogen-

Activated Protein Kinase (p38 MAPK).
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Downstream Effect: Activated p38 MAPK leads to the activation of Yes-associated protein

(YAP), a transcriptional co-activator.

Outcome: The activation of this S1PR2/p38 MAPK/YAP signaling cascade is crucial in

regulating the activation of HSCs, presenting potential therapeutic targets for cholestatic liver

fibrosis.[25]

Caption: TCA-induced S1PR2/p38 MAPK/YAP signaling pathway.

TLR4 Signaling in Liver Cirrhosis
Elevated levels of taurocholic acid have been identified in patients with liver cirrhosis. Evidence

suggests that TCA is not just a biomarker but an active promoting factor in the progression of

this disease.

Mechanism: Taurocholic acid has been shown to increase the expression of Toll-like receptor

4 (TLR4) in hepatic stellate cells.

Outcome: The upregulation of TLR4 signaling by TCA contributes to the activation of hepatic

stellate cells, leading to increased expression of α-smooth muscle actin (α-SMA) and type I

collagen, hallmarks of liver fibrosis.[26][27] This effect can be enhanced in a co-culture

environment with hepatocytes.[26]

Caption: TCA-mediated upregulation of TLR4 signaling in HSCs.

Calcitonin-Gene-Related Peptide (CGRP) Signaling
Taurocholic acid's effects on biliary damage and liver fibrosis are also mediated by the

calcitonin-gene-related peptide (CGRP) signaling pathway.

Interaction: Taurocholic acid modulates the expression of the α-CGRP/CALCRL (calcitonin

receptor-like receptor) axis.

Downstream Pathways: This modulation influences TGF-β1 signaling and the expression of

liver angiogenic factors through cAMP/ERK signaling-dependent pathways.[28]

This guide provides a foundational understanding of the physicochemical properties of

taurocholic acid sodium salt hydrate, offering valuable data and insights for its application in
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research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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